Cas no 756859-62-8 (N-(1-cyano-1,2-dimethylpropyl)-2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• CAS No: 756859-62-8
• MF: C₂₂H₂₃N₅OS
• MW: 405.515922784805
• CID: 6001326
• PubChem ID: 3441525
• Update Time: 2025-05-23

N-(1-cyano-1,2-dimethylpropyl)-2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26688554
• N-(1-cyano-1,2-dimethylpropyl)-2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• AKOS033665891
• 756859-62-8
• Z19209597
• starbld0001021
• N-(2-Cyano-3-methylbutan-2-yl)-2-((4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio)acetamide

• Inchi： 1S/C22H23N5OS/c1-16(2)22(3,15-23)24-19(28)14-29-21-26-25-20(17-10-6-4-7-11-17)27(21)18-12-8-5-9-13-18/h4-13,16H,14H2,1-3H3,(H,24,28)
• InChI Key： SLEXJLXPZOXZKZ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2)N1C1C=CC=CC=1)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 405.16233155g/mol
• Monoisotopic Mass: 405.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 109Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

N-(1-Cyano-1,2-Dimethylpropyl)-2-[(4,5-Diphenyl-4H-1,2,4-Triazol-3-Yl)Sulfanyl]Acetamide: A Comprehensive Overview

The compound with CAS No. 756859-62-8, known as N-(1-cyano-1,2-dimethylpropyl)-2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyano group attached to a dimethylpropyl chain and a sulfanyl group linked to a diphenyltriazole moiety. These structural elements contribute to its exceptional chemical and biological properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The cyano group and dimethylpropyl chain provide the molecule with strong electron-withdrawing properties and enhanced stability, respectively. Meanwhile, the diphenyltriazole moiety imparts aromaticity and contributes to the molecule's ability to engage in hydrogen bonding and π-interactions. These characteristics make it an ideal candidate for use in high-performance polymers and as a building block in drug design.

One of the most promising areas of research involving this compound is its role in the synthesis of novel materials with tailored electronic properties. Scientists have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which has implications for the development of sensors and electronic devices. Additionally, its sulfur-containing functional group has been shown to facilitate cross-coupling reactions, enabling the construction of complex molecular architectures with precision.

In the pharmaceutical sector, N-(1-cyano-1,2-dimethylpropyl)-2-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been investigated for its potential as a lead compound in drug discovery programs targeting various diseases. Its unique combination of functional groups allows it to interact with multiple biological targets simultaneously, making it a valuable tool in multitarget drug design. Recent computational studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's disease.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The critical steps include the preparation of the cyano-containing precursor and the subsequent coupling reaction to introduce the diphenyltriazole group. Researchers have optimized these steps to achieve high yields and excellent purity levels.

From an environmental standpoint, this compound has been evaluated for its biodegradability and eco-toxicological properties. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental impact and potential for sustainable use.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-[(4,5-diphenyl-4H-1,2,4-triazol-3-Yl)sulfanyl]acetamide represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development efforts.